1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine

• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine
• InChI: InChI=1S/C15H19N3O3S/c1-21-12-5-7-13(8-6-12)22(19,20)18-11-3-2-4-15(18)14-9-10-16-17-14/h5-10,15H,2-4,11H2,1H3,(H,16,17)
• InChI Key: LQPIUNBESCZQGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2C3=CC=NN3
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol

Description

1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as MPP and has a molecular formula of C17H21N3O2S.

Scientific Research Applications

1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine has been extensively studied for its potential applications in various fields of research. It has been reported to have anti-inflammatory, anti-tumor, and anti-cancer properties. In addition, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been reported to have an effect on the expression of certain genes that are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine has been reported to have several biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been reported to inhibit the growth and proliferation of cancer cells. In addition, it has been shown to have a neuroprotective effect and may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine in lab experiments is its high purity and good yields. It is also a relatively stable compound and can be stored for long periods of time. However, one of the limitations of using this compound is its high cost, which may limit its use in some research studies.

Future Directions

There are several future directions for the research of 1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine. One potential direction is the further investigation of its anti-inflammatory and anti-tumor properties. Another potential direction is the study of its potential use in the treatment of neurological disorders. Additionally, the development of more cost-effective synthesis methods may also be an area of future research.

Synthesis Methods

The synthesis of 1-(4-methoxyphenyl)sulfonyl-2-(1H-pyrazol-5-yl)piperidine involves the reaction of 1-(4-methoxyphenyl)sulfonyl-2-piperidinone with hydrazine hydrate in the presence of a catalyst. The resulting product is then subjected to a cyclization reaction to obtain the final product. This method has been reported to yield high purity and good yields of the final product.